Bis((tridecafluoro-1,1,2,2-tetrahydrooctyl)dimethylsiloxy) methylsilane; 95%
Overview
Description
Bis((tridecafluoro-1,1,2,2-tetrahydrooctyl)dimethylsiloxy) methylsilane is a chemical compound with the molecular formula C20H20F26OSi2 . It has a molecular weight of 826.5 . This compound is also known by its CAS number 71363-70-7 .
Molecular Structure Analysis
The molecular structure of Bis((tridecafluoro-1,1,2,2-tetrahydrooctyl)dimethylsiloxy) methylsilane consists of two tridecafluoro-1,1,2,2-tetrahydrooctyl groups attached to a dimethylsiloxy group, which is further attached to a methylsilane group . The presence of fluorine atoms in the structure indicates that this compound may exhibit unique properties such as high thermal stability and chemical resistance.Physical And Chemical Properties Analysis
Bis((tridecafluoro-1,1,2,2-tetrahydrooctyl)dimethylsiloxy) methylsilane has a melting point of less than 0°C and a boiling point of 81°C . It has a density of 1.46 and a refractive index of 1.3369 . It has a flash point of more than 110°C and a specific gravity of 1.46 . It exhibits no significant reaction with aqueous systems .Scientific Research Applications
Superamphiphobic Aerogel Production
This compound can be used in the production of superamphiphobic aerogels. In a study, 200μL of (Tridecafluoro-1,1,2,2-tetrahydrooctyl) trichlorosilane was used to meet amphiphobicity .
Doping Polythiophene Derivatives
Related compounds have been used for doping polythiophene derivatives. After doping, conductivities of both polymers, poly(3-hexylthiophene) (P3HT) and poly[2,5-bis(3- decabutylthiophene-2-yl)thieno(2,3-b)thiophenes] (PBTTT), increased by over five orders of magnitude .
Safety and Hazards
This compound is classified under the GHS07 hazard class . The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P271 (Use only outdoors or in a well-ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .
properties
InChI |
InChI=1S/C21H23F26O2Si3/c1-50(48-51(2,3)8-6-10(22,23)12(26,27)14(30,31)16(34,35)18(38,39)20(42,43)44)49-52(4,5)9-7-11(24,25)13(28,29)15(32,33)17(36,37)19(40,41)21(45,46)47/h6-9H2,1-5H3 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQQASBDXPVNYSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](O[Si](C)(C)CCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O[Si](C)(C)CCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F26O2Si3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90895689 |
Source
|
| Record name | 1,1,3,5,5-Pentamethyl-1,5-bis(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)trisiloxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90895689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
885.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis((tridecafluoro-1,1,2,2-tetrahydrooctyl)dimethylsiloxy)methylsilane | |
CAS RN |
521069-00-1 |
Source
|
| Record name | 1,1,3,5,5-Pentamethyl-1,5-bis(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)trisiloxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90895689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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